Cas no 870011-45-3 (2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine)
870011-45-3 structure
Product Name:2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine
CAS No:870011-45-3
MF:C7H10N2
MW:122.167701244354
CID:1119840
Update Time:2024-03-06
2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine Chemical and Physical Properties
Names and Identifiers
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- 2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine
- Ethenamine, 2-(1-methyl-1H-pyrrol-2-yl)-
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- Inchi: 1S/C7H10N2/c1-9-6-2-3-7(9)4-5-8/h2-6H,8H2,1H3
- InChI Key: LALDQFRYJUJENM-UHFFFAOYSA-N
- SMILES: C(N)=CC1=CC=CN1C
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 243.5±23.0 °C(Predicted)
- pka: 7.88±0.70(Predicted)
2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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